Cas no 2172155-64-3 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid
• CAS No: 2172155-64-3
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5825445
• PubChem ID: 165528066
• Update Time: 2025-05-20

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid
• EN300-1509308
• 5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-fluorobenzoic acid
• 2172155-64-3

• Inchi： 1S/C27H25FN2O5/c1-2-16(25(31)30-17-11-12-24(28)22(13-17)26(32)33)14-29-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QVLZFMXDFKVPBL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid

Recent Advances in the Study of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic Acid (CAS: 2172155-64-3)

The compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid (CAS: 2172155-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorobenzoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds and its utility in solid-phase peptide synthesis (SPPS).

One of the key areas of research involving this compound is its use in the synthesis of peptide-based drugs. The Fmoc group is a widely used protecting group in peptide chemistry, and its incorporation into this molecule allows for efficient deprotection under mild conditions, making it suitable for the synthesis of complex peptides. Recent publications have demonstrated the compound's efficacy in facilitating the synthesis of peptide conjugates with enhanced stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a peptide-drug conjugate targeting cancer cells, showcasing its potential in oncology research.

In addition to its applications in peptide synthesis, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid has also been investigated for its role in drug delivery systems. The fluorobenzoic acid moiety provides a unique chemical handle for further functionalization, enabling the development of targeted delivery systems. A recent study in Advanced Drug Delivery Reviews highlighted the compound's ability to form stable conjugates with nanoparticles, enhancing the targeted delivery of therapeutic agents to specific tissues. This property is particularly valuable in the context of personalized medicine, where precise drug delivery is critical.

Furthermore, the compound's structural features have made it a subject of interest in the development of fluorescent probes and imaging agents. The Fmoc group's inherent fluorescence properties, combined with the fluorobenzoic acid moiety, allow for the design of probes that can be used to study biological processes in real-time. A 2022 study in Chemical Communications detailed the synthesis of a fluorescent probe based on this compound, which was used to monitor enzyme activity in live cells. This application opens new avenues for understanding cellular mechanisms and developing diagnostic tools.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Recent research has focused on improving synthetic routes to enhance yield and purity. A 2023 article in Organic Process Research & Development proposed a novel synthetic pathway that reduces the number of steps and improves overall efficiency, addressing some of the scalability issues associated with this molecule.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-fluorobenzoic acid (CAS: 2172155-64-3) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, drug delivery, and imaging applications underscores its potential to contribute to advancements in these fields. Ongoing research aims to further explore its capabilities and address existing challenges, paving the way for its broader adoption in therapeutic and diagnostic applications.